molecular formula C19H18N4O5S B15588552 Kat6-IN-1 CAS No. 2569008-99-5

Kat6-IN-1

Cat. No.: B15588552
CAS No.: 2569008-99-5
M. Wt: 414.4 g/mol
InChI Key: RCBWSTJGOASLEO-UHFFFAOYSA-N
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Description

Prifetrastat is an inhibitor of MYST histone acetyltransferase (HAT) KAT6, with potential antineoplastic activity. Upon administration, prifetrastat targets and binds to KAT6, and inhibits the acetylation of histones and other nonhistone substrates. This may disrupt gene expression and inhibit the proliferation of tumors that overexpress KAT6. KAT6A (MOZ;  MYST3) and KAT6B (MORF;  MOZ2;  MYST4), commonly amplified genes in solid tumors, play key roles in cell cycle regulation and in tumorigenesis.

Structure

3D Structure

Interactive Chemical Structure Model





Properties

CAS No.

2569008-99-5

Molecular Formula

C19H18N4O5S

Molecular Weight

414.4 g/mol

IUPAC Name

2-methoxy-N-[4-methoxy-6-(pyrazol-1-ylmethyl)-1,2-benzoxazol-3-yl]benzenesulfonamide

InChI

InChI=1S/C19H18N4O5S/c1-26-14-6-3-4-7-17(14)29(24,25)22-19-18-15(27-2)10-13(11-16(18)28-21-19)12-23-9-5-8-20-23/h3-11H,12H2,1-2H3,(H,21,22)

InChI Key

RCBWSTJGOASLEO-UHFFFAOYSA-N

Origin of Product

United States

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